1,3-benzodioxol-5-yl(2-chloro-6-fluorobenzyl)amine

• IUPAC Name: N-[(2-chloro-6-fluorophenyl)methyl]-1,3-benzodioxol-5-amine
• InChI: InChI=1S/C14H11ClFNO2/c15-11-2-1-3-12(16)10(11)7-17-9-4-5-13-14(6-9)19-8-18-13/h1-6,17H,7-8H2
• InChI Key: BBPXRUBDZPGZAF-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)NCC3=C(C=CC=C3Cl)F
• Molecular Formula: C14H11ClFNO2
• Molecular Weight: 279.69 g/mol

Description

1,3-benzodioxol-5-yl(2-chloro-6-fluorobenzyl)amine is a chemical compound that has gained attention due to its potential applications in scientific research. This compound is commonly referred to as "2C-B-FLY" and is a derivative of the phenethylamine class of compounds. In

Mechanism of Action

The mechanism of action of 1,3-benzodioxol-5-yl(2-chloro-6-fluorobenzyl)amine is not fully understood. However, it is believed to exert its effects by binding to the serotonin 5-HT2A receptor and activating it. This activation leads to an increase in the release of various neurotransmitters such as dopamine and serotonin, which are responsible for the physiological and psychological effects of the compound.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are similar to those of other phenethylamine derivatives. It has been found to produce a range of effects such as euphoria, increased energy, altered perception, and changes in mood. These effects are thought to be due to the activation of the serotonin 5-HT2A receptor and the subsequent release of neurotransmitters.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1,3-benzodioxol-5-yl(2-chloro-6-fluorobenzyl)amine in lab experiments is its high affinity for the serotonin 5-HT2A receptor. This allows researchers to study the role of this receptor in various physiological and pathological conditions. However, one of the limitations of using this compound is its potential for abuse and the lack of information on its long-term effects.

Future Directions

There are several future directions for the study of 1,3-benzodioxol-5-yl(2-chloro-6-fluorobenzyl)amine. One direction is to investigate its potential therapeutic applications in the treatment of various mental health disorders such as depression and anxiety. Another direction is to explore its potential as a tool for studying the role of the serotonin 5-HT2A receptor in various physiological and pathological conditions. Additionally, further research is needed to fully understand the long-term effects and potential risks associated with the use of this compound.
Conclusion:
In conclusion, this compound is a chemical compound that has potential applications in scientific research. Its high affinity for the serotonin 5-HT2A receptor makes it a useful tool for studying the role of this receptor in various physiological and pathological conditions. However, further research is needed to fully understand the long-term effects and potential risks associated with the use of this compound.

Synthesis Methods

The synthesis of 1,3-benzodioxol-5-yl(2-chloro-6-fluorobenzyl)amine involves the reaction of 2-chloro-6-fluorobenzyl chloride with 1,3-benzodioxole-5-amine in the presence of a base such as potassium carbonate. The resulting product is a white crystalline powder that is soluble in organic solvents such as methanol and ethanol.

Scientific Research Applications

1,3-benzodioxol-5-yl(2-chloro-6-fluorobenzyl)amine has been used in scientific research as a tool to study the effects of phenethylamine derivatives on the central nervous system. It has been found to have a high affinity for the serotonin 5-HT2A receptor and has been used in studies to investigate the role of this receptor in various physiological and pathological conditions.